5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 2-(benzenesulfonyl)-3-(2,5-dimethoxyphenyl)-5-(3,4-dimethoxyphenyl)-3,4-dihydropyrazole
• InChI: InChI=1S/C25H26N2O6S/c1-30-18-11-13-23(31-2)20(15-18)22-16-21(17-10-12-24(32-3)25(14-17)33-4)26-27(22)34(28,29)19-8-6-5-7-9-19/h5-15,22H,16H2,1-4H3
• InChI Key: HVLFOCYHLOBBQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2CC(=NN2S(=O)(=O)C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H26N2O6S
• Molecular Weight: 482.5 g/mol

Description

5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C25H26N2O6S and its molecular weight is 482.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Pyrazole derivatives, including those with dimethoxyphenyl and phenylsulfonyl groups, are synthesized for their unique structural properties and potential applications in material science and pharmacology. For instance, the annular tautomerism of curcuminoid NH-pyrazoles has been studied to understand their structural behavior in different states, which is crucial for designing materials and drugs with specific functionalities (Cornago et al., 2009). Similarly, the synthesis and antimicrobial evaluation of novel pyrazolopyrimidines incorporating mono- and diphenylsulfonyl groups have been explored, indicating the potential of such compounds in developing new antimicrobial agents (Alsaedi et al., 2019).

Pharmacological Applications

The exploration of pyrazole derivatives extends to their pharmacological applications, where their anti-inflammatory and antimicrobial properties are of particular interest. For example, novel 1H-pyrazole derivatives containing an aryl sulfonate moiety have been synthesized and screened for anti-inflammatory activity, demonstrating potential applications in developing new anti-inflammatory drugs (Keche et al., 2012). Another study synthesized a series of pyrazoline derivatives bearing urea, thiourea, and sulfonamide moieties, which were evaluated for their anti-inflammatory and antimicrobial activities, highlighting the versatility of pyrazole compounds in therapeutic applications (Kendre et al., 2013).

Molecular Docking and Synthesis for Drug Discovery

Molecular docking studies of tetrazole derivatives, including those with methylsulfonylphenyl groups, provide insights into their potential as COX-2 inhibitors, underscoring the importance of such compounds in the drug discovery process (Al-Hourani et al., 2015). The synthesis of pharmaceutically important heteroaromatics from methyl phenyl sulfone further illustrates the role of pyrazole derivatives in developing drugs with specific target activities (Yokoyama et al., 1984).